Cas no 1356906-17-6 (2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol)
1356906-17-6 structure
Product Name:2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol
CAS No:1356906-17-6
MF:C25H35Cl2N3O4S
MW:544.534103631973
MDL:MFCD28125547
CID:3163432
Update Time:2025-04-21
2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol Chemical and Physical Properties
Names and Identifiers
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- 2-[2-[2-[2-(4-benzo[b][1,4]benzothiazepin-6-ylpiperazin-1-yl)ethoxy]ethoxy]ethoxy]ethanol;dihydrochloride
- AYC39215
- 2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydroc
- 2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol
-
- MDL： MFCD28125547
- Inchi： 1S/C25H33N3O4S.2ClH/c29-14-16-31-18-20-32-19-17-30-15-13-27-9-11-28(12-10-27)25-21-5-1-3-7-23(21)33-24-8-4-2-6-22(24)26-25;;/h1-8,29H,9-20H2;2*1H
- InChI Key： RCCYSOYYXOWCJC-UHFFFAOYSA-N
- SMILES： Cl.Cl.S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCOCCOCCOCCO)CC1
Computed Properties
- Exact Mass: 543.1725332 g/mol
- Monoisotopic Mass: 543.1725332 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 588
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.1
- Molecular Weight: 544.5
Experimental Properties
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.037 g/l) (25 º C),
2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D418685-50mg |
2-[2-[2-[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethoxy]ethoxy]ethanol |
1356906-17-6 | 50mg |
$ 602.00 | 2023-09-07 | ||
| TRC | D418685-100mg |
2-[2-[2-[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethoxy]ethoxy]ethanol |
1356906-17-6 | 100mg |
$ 987.00 | 2023-09-07 | ||
| TRC | D418685-250mg |
2-[2-[2-[2-(4-Dibenzo[b,f][1,4]thiazepin-11-yl-1-piperazinyl)ethoxy]ethoxy]ethoxy]ethanol |
1356906-17-6 | 250mg |
$ 1943.00 | 2023-09-07 | ||
| Alichem | A139002851-1g |
2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydrochloride |
1356906-17-6 | 95% | 1g |
1,316.14 USD | 2021-06-01 | |
| eNovation Chemicals LLC | Y0987333-25mg |
2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydrochloride |
1356906-17-6 | 95% | 25mg |
$600 | 2023-09-02 | |
| A2B Chem LLC | AE62861-50mg |
2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydrochloride |
1356906-17-6 | 50mg |
$705.00 | 2024-04-20 | ||
| A2B Chem LLC | AE62861-100mg |
2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydrochloride |
1356906-17-6 | 100mg |
$1096.00 | 2024-04-20 | ||
| A2B Chem LLC | AE62861-250mg |
2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol dihydrochloride |
1356906-17-6 | 250mg |
$2008.00 | 2024-04-20 | ||
| Ambeed | A902610-1g |
2-(2-(2-(2-(4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl)ethoxy)ethoxy)ethoxy)ethanol |
1356906-17-6 | 95+% | 1g |
$1332.0 | 2024-04-24 |
2-2-2-2-(4-Dibenzob,f1,4thiazepin-11-yl-1-piperazinyl)ethoxyethoxyethoxyethanol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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